Cas no 1806977-52-5 (5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine)

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine is a versatile compound with distinct structural features. Its unique fluorinated substituents confer high stability and reactivity, making it suitable for various synthetic applications. The presence of the nitro group enhances its electrophilic character, facilitating nucleophilic substitution reactions. This compound's exceptional stability and reactivity make it a valuable tool in organic synthesis.
5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine structure
1806977-52-5 structure
Product Name:5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine
CAS No:1806977-52-5
MF:C7H2F6N2O2
MW:260.093402385712
CID:4884428
Update Time:2025-07-21

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine
    • Inchi: 1S/C7H2F6N2O2/c8-5(9)2-1-3(15(16)17)6(10)14-4(2)7(11,12)13/h1,5H
    • InChI Key: XOIXTJNZKQITKK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=C(N=C1C(F)(F)F)F)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 291
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.7

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029033263-250mg
5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine
1806977-52-5 95%
250mg
$931.00 2022-03-31
Alichem
A029033263-500mg
5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine
1806977-52-5 95%
500mg
$1,651.30 2022-03-31
Alichem
A029033263-1g
5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine
1806977-52-5 95%
1g
$2,750.25 2022-03-31

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine Related Literature

Additional information on 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1806977-52-5)

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine, identified by its CAS number 1806977-52-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of multiple fluorine substituents and a nitro group, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a difluoromethyl group at the 5-position, a fluoro atom at the 2-position, a nitro group at the 3-position, and another trifluoromethyl group at the 6-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated pyridines as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that fluorinated pyridines can exhibit potent activity against various diseases, including cancer, infectious diseases, and inflammatory disorders. The nitro group in 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine further enhances its reactivity and potential for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex drug candidates. The presence of multiple reactive sites on the pyridine ring provides opportunities for chemical modifications that can lead to novel molecules with improved efficacy and reduced side effects. For instance, researchers have explored the use of this compound in the development of kinase inhibitors, which are critical in the treatment of cancers and other chronic diseases. The fluorinated substituents are particularly important in these contexts, as they can enhance binding interactions with target enzymes.

Recent advancements in computational chemistry and molecular modeling have also facilitated the rational design of derivatives based on 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine. These techniques allow researchers to predict the biological activity of new compounds before they are synthesized, significantly reducing the time and cost associated with drug discovery. By leveraging these tools, scientists have been able to identify promising candidates for further investigation in preclinical studies.

The pharmaceutical industry has been particularly interested in fluorinated pyridines due to their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The introduction of fluorine atoms into a molecule can often lead to enhanced binding affinity to biological targets, which is a key factor in determining a drug's effectiveness. Additionally, fluorine atoms can help prevent rapid metabolism by enzymes such as cytochrome P450 monooxygenases, thereby extending the half-life of a drug in the body.

Another area where 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine has shown promise is in the development of antiviral agents. The structural features of this compound make it an attractive candidate for interfering with viral replication processes. Specifically, the fluorinated substituents can disrupt key interactions between viruses and host cells, thereby inhibiting infection. This has been particularly relevant in recent years due to the emergence of new viral threats and the ongoing need for effective antiviral therapies.

Furthermore, research has indicated that this compound may have applications in neurology and psychiatry. Pyridine derivatives have been investigated for their potential as treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine suggests that it could interact with neurotransmitter systems in ways that may ameliorate symptoms associated with these conditions.

In conclusion,5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1806977-52-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,its importance in drug discovery is likely to grow even further.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.